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Compound of Interest

Compound Name: beta-Bourbonene

Cat. No.: B1666860 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for the use of β-Bourbonene, including personal protective equipment

(PPE) recommendations, operational procedures, and disposal plans.

Physicochemical and Safety Data
The following table summarizes key quantitative data for β-Bourbonene, facilitating a quick

assessment of its physical and chemical properties.

Property Value Source

Molecular Formula C₁₅H₂₄ [1]

Molecular Weight 204.357 g/mol [1]

Appearance Colorless to yellow oily liquid [2]

Boiling Point 121.0 °C @ 11.00 mm Hg [2]

Flash Point 104.44 °C (220.00 °F) TCC [3][4]

Density 0.899 - 0.908 g/cm³ [2]

Solubility
Insoluble in water; soluble in

most fixed oils and ethanol.
[2]
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Hazard Identification and GHS Classification
Understanding the hazards associated with β-Bourbonene is critical for safe handling.

Hazard Classification Category

Flammable Liquid Category 3

Skin Irritant Category 2

Aspiration Hazard Category 1

Source: GHS classification in accordance with the OSHA Hazard Communication Standard.[5]

[6]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial to minimize exposure and ensure personal safety

when handling β-Bourbonene. The following table outlines the recommended PPE.
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Body Part Recommended Protection
Specifications and
Remarks

Eyes/Face
Safety glasses with side-

shields or goggles.

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[1]

Skin Impervious clothing, lab coat.

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[1]

Hands Chemical-resistant gloves.

Gloves must be inspected prior

to use. Use proper glove

removal technique to avoid

skin contact with this product.

[1]

Respiratory Respirator if necessary.

Ensure adequate ventilation. If

ventilation is inadequate, use a

respirator. Avoid breathing

vapors, mist, or gas.[1][5]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety.

Step-by-Step Handling Procedure
Preparation: Before handling, ensure that an appropriate exhaust ventilation system is

operational.[1] Obtain and read the Safety Data Sheet (SDS).

Donning PPE: Put on all required personal protective equipment as detailed in the table

above.
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Handling: Avoid contact with skin and eyes.[1] Avoid the formation of aerosols.[1] Keep away

from heat, sparks, open flames, and hot surfaces.[6]

Accidental Release: In case of a spill, prevent further leakage if safe to do so.[1] Absorb with

an inert material and place in a suitable container for disposal.[5]

First Aid:

Skin Contact: Wash with plenty of soap and water and remove contaminated clothing.[5]

Eye Contact: Rinse cautiously with water for several minutes.[5]

Inhalation: Move to fresh air.[5]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[5]

Disposal Plan
Proper disposal of β-Bourbonene and its containers is critical to prevent environmental

contamination.

Chemical Disposal: Dispose of contents and container in accordance with local, regional,

and national regulations.[5] Do not discharge to sewer systems.[1]

Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[1] Alternatively, puncture the packaging to make it unusable for

other purposes before disposing of it in a sanitary landfill.[1]

Workflow for Safe Handling of β-Bourbonene
The following diagram illustrates the logical workflow for the safe handling of β-Bourbonene,

from preparation to disposal.
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Caption: Workflow for the safe handling of β-Bourbonene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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